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Compound of Interest

1,1-Dimethyl-3-phenylpropy!
Compound Name:
acetate

Cat. No.: B085564

Disclaimer: Extensive literature searches did not yield any specific data on the biological
activity of 1,1-Dimethyl-3-phenylpropyl acetate. This document instead provides a
comprehensive overview of the available scientific information for the closely related structural
isomers, 3-Phenylpropyl acetate and 1-Phenylpropyl acetate, as well as the isomer 1,1-
Dimethyl-2-phenylethyl acetate, to provide relevant context for researchers, scientists, and drug
development professionals. The information presented herein is primarily derived from
toxicological and safety assessments for their use as fragrance ingredients.

3-Phenylpropyl Acetate

3-Phenylpropyl acetate is the acetate ester of 3-phenylpropan-1-ol and is used as a fragrance
and flavoring agent.[1] Its biological activity has been evaluated primarily in the context of
safety assessments.

Toxicological Profile

A comprehensive safety assessment by the Research Institute for Fragrance Materials (RIFM)
has been published.[2][3] The key findings are summarized below.

1.1.1. Genotoxicity

There are no direct studies on the mutagenic activity of 3-phenylpropyl acetate. However,
based on read-across data from phenethyl acetate, it is not considered to be mutagenic in the
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Ames test.[2] Similarly, read-across data from phenethyl propionate suggests that 3-
phenylpropyl acetate is not clastogenic in an in vitro micronucleus test.[2] Overall, 3-
phenylpropyl acetate is not considered to have genotoxic potential.[2]

1.1.2. Dermal Effects

Irritation: In studies on rabbits, 3-phenylpropyl acetate was not found to be a primary skin
irritant.[4]

» Sensitization: No sensitizing effects were observed in guinea pig tests.[2] Human
maximization tests also showed no indication of sensitization.[2][4] Based on available data
and read-across to benzyl acetate, 3-phenylpropyl acetate is not considered a skin sensitizer
at current use levels.[2]

1.1.3. Systemic Toxicity

o Acute Toxicity: The oral LD50 in rats is reported to be 4,700 mg/kg.[4] The dermal LD50 in
rabbits is greater than 5,000 mg/kg.[4]

o Repeated Dose Toxicity: No specific repeated dose toxicity data is available for 3-
phenylpropyl acetate. It is expected to be hydrolyzed to 3-phenylpropyl alcohol and acetic
acid.[2] A No Observed Adverse Effect Level (NOAEL) of 1000 mg/kg/day was established
from a study on 3-phenylpropyl alcohol.[2]

1.1.4. Reproductive and Developmental Toxicity

No direct data exists for 3-phenylpropyl acetate. The reproductive and developmental toxicity
assessment relies on the hydrolysis product, 3-phenylpropyl alcohol, for which a NOAEL of
1000 mg/kg/day has been established.[2]

1.1.5. Phototoxicity

Based on its UV/Vis absorption spectra, 3-phenylpropyl acetate is not expected to be
phototoxic or photoallergenic.[2]

Quantitative Toxicological Data
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Parameter Species Route Value Reference(s)
Oral LD50 Rat Oral 4,700 mg/kg [4]
Dermal LD50 Rabbit Dermal >5,000 mg/kg [4]

NOAEL (from 3-
phenylpropyl Rat Gavage 1000 mg/kg/day [2]

alcohol)

Experimental Protocols

Detailed experimental protocols for the toxicological evaluations are typically proprietary to the
testing organizations. However, the studies were conducted following established guidelines
such as those from the Organisation for Economic Co-operation and Development (OECD).
For instance, the in vitro micronucleus test was conducted in accordance with OECD TG 487,
and the bacterial reverse mutation assay (Ames test) followed OECD TG 471.[2] The repeated
dose and reproductive toxicity screening test on the hydrolysis product was compliant with GLP
and OECD 422.[2]

Logical Relationship for Safety Assessment

The safety assessment of 3-phenylpropyl acetate heavily relies on a read-across approach due
to the lack of direct experimental data for some endpoints. This logical workflow is depicted

below.

Read-Across Analogs

Phenethyl Acetate Phenethyl Propionate 3-Phenylpropyl Alcohol

Ames Test Data Micronucleus Test Data eproductive/Developmental Data Repeated Dose Data

3-Phenylpropyl Acetate

Genotoxicity Reproductive Toxicity Systemic Toxicity

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://prod.adv-bio.com/sds-us/1597sdsUS.pdf
https://prod.adv-bio.com/sds-us/1597sdsUS.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/122-72-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/122-72-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/122-72-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Read-across logic for 3-phenylpropyl acetate safety.

1-Phenylpropyl Acetate

1-Phenylpropyl acetate is another structural isomer used as a fragrance ingredient.[5]
Information on its biological activity is limited.

Toxicological Profile

According to available GHS classifications, this chemical does not meet the criteria for hazard
classification.[6] It is used in cosmetics as a perfuming agent.[7] The National Institute of
Allergy and Infectious Diseases has data on this compound, though specifics on its biological
activity are not readily available in the search results.[7]

Use and Safety Information

It is listed for use in fragrance compositions.[5][7] Safety in use is guided by the International
Fragrance Association (IFRA) Code of Practice.[7]

1,1-Dimethyl-2-phenylethyl acetate

A RIFM safety assessment is available for this structural isomer of the requested compound.[8]

Toxicological Profile

o Genotoxicity: Not genotoxic.[8]
o Repeated Dose Toxicity: The NOAEL is 360 mg/kg/day.[8]

» Reproductive Toxicity: The NOAEL for developmental and fertility toxicity is 1000 mg/kg/day.
[8]

o Skin Sensitization: Not considered a sensitization concern.[8]

Quantitative Toxicological Data
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Parameter Species Route Value Reference(s)
NOAEL Rat Not ified 360 mg/kg/d [8]
a ot specifie m a

(Repeated Dose) P grareay
NOAEL

) Rat Not specified 1000 mg/kg/day [8]
(Reproductive)

Conclusion

While no biological activity data for 1,1-Dimethyl-3-phenylpropyl acetate could be located,
the available information on its structural isomers, particularly 3-Phenylpropyl acetate, provides
valuable insights into the expected toxicological profile. The data for these related compounds,
primarily from their use as fragrance ingredients, suggests a low order of acute toxicity, and no
significant concerns for genotoxicity or skin sensitization at current levels of use. Any future
research on 1,1-Dimethyl-3-phenylpropyl acetate should consider the metabolic fate,
particularly hydrolysis to the corresponding alcohol, as a key factor in its biological activity and
potential toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Biological Activity of
Phenylpropyl Acetate Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085564+#biological-activity-of-1-1-dimethyl-3-
phenylpropyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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